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Compound of Interest

Compound Name: Ethyl 2-cyclopropylideneacetate

Cat. No.: B1249833 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
cyclopropylideneacetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl 2-cyclopropylideneacetate. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-cyclopropylideneacetate was not

readily available. The following recommendations are based on the safety profiles of

structurally similar compounds and general laboratory safety principles. Users should always

conduct a risk assessment before handling any chemical.

Physical and Chemical Properties
While comprehensive safety data is limited, some physical properties of Ethyl 2-
cyclopropylideneacetate have been identified.
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Property Value

Molecular Formula C7H10O2[1]

Molecular Weight 126.153 g/mol [1]

Boiling Point 167.179°C at 760 mmHg[1]

Density 1.18 g/cm³[1]

Flash Point 74.125°C[1]

Appearance Colorless to light yellow liquid[2]

Storage Temperature 2-8°C[2]

Personal Protective Equipment (PPE)
When handling Ethyl 2-cyclopropylideneacetate, the following personal protective equipment

should be worn to minimize exposure.

Protection Type Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards should be worn.[3]

Skin Protection

Chemical-resistant gloves (e.g., butyl or

neoprene) and a fully-buttoned lab coat are

required.[4] Impervious clothing that is fire/flame

resistant is also recommended.[3]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a certified laboratory

chemical fume hood.[4][5] If exposure limits are

exceeded or irritation is experienced, a full-face

respirator should be used.[3]

Emergency Procedures: First Aid
In the event of exposure to Ethyl 2-cyclopropylideneacetate, immediate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately.[3]

[6] If breathing is difficult, administer oxygen. If

the person is not breathing, provide artificial

respiration, but avoid mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.[3] Seek immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash the affected skin area with soap and

plenty of water.[3] If irritation persists, consult a

doctor.[3]

Eye Contact

Rinse the eyes cautiously with pure water for at

least 15 minutes, ensuring to hold the eyelids

open.[3] Remove contact lenses if present and

easy to do so.[7] Seek immediate medical

attention.[3]

Ingestion

Rinse the mouth with water.[3] Do not induce

vomiting.[3] Never give anything by mouth to an

unconscious person.[3] Call a doctor or Poison

Control Center immediately.[3]

Safe Handling and Disposal Protocol
Handling:

Preparation: Before handling, ensure that a designated work area, preferably a chemical

fume hood, is clean and uncluttered.[4] All necessary PPE should be inspected and worn

correctly.

Transferring: When transferring the liquid, use appropriate tools to avoid splashes. For

transfers of more than 4 liters, grounding and bonding of containers is recommended to

prevent static discharge.[4]
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Heating: Avoid heating the substance near open flames or other ignition sources, as vapors

may be flammable.[6]

Housekeeping: Keep the container tightly closed when not in use.[5] After handling, wash

hands and any exposed skin thoroughly.[7]

Disposal:

Waste Collection: Collect waste Ethyl 2-cyclopropylideneacetate and any contaminated

materials in a clearly labeled, sealed, and compatible container.[8]

Storage: Store waste containers in a designated, cool, and well-ventilated area away from

incompatible materials.[4]

Disposal: Dispose of chemical waste through a licensed waste disposal company, following

all local, regional, and national regulations.[8] Do not dispose of down the drain or in the

regular waste stream.[4]

Chemical Spill Response Workflow
The following diagram outlines the procedural steps for managing a spill of Ethyl 2-
cyclopropylideneacetate.
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Immediate Actions

Spill Cleanup

Post-Cleanup

Alert others in the area

Evacuate the immediate spill area

Assess the spill size and risk

Put on appropriate PPE

If spill is manageable

Contact emergency services

If spill is large or hazardous

Contain the spill with absorbent material

Apply absorbent material to the spill

Collect absorbed material into a labeled container

Decontaminate the spill area

Dispose of waste according to regulations

Restock the spill kit

Report the incident to the supervisor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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